Benzo[b]thiophene, 2-iodo-6-methoxy-

• IUPAC Name: 2-iodo-6-methoxy-1-benzothiophene
• InChI: InChI=1S/C9H7IOS/c1-11-7-3-2-6-4-9(10)12-8(6)5-7/h2-5H,1H3
• InChI Key: DOSIHRTURIDCQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(S2)I
• Molecular Formula: C9H7IOS
• Molecular Weight: 290.12 g/mol
• CAS No.: 183133-89-3

Description

Benzo[b]thiophene, 2-iodo-6-methoxy-, is a heterocyclic aromatic compound featuring a fused benzene and thiophene ring system. The iodine substituent at position 2 and the methoxy group at position 6 are critical for its chemical reactivity and biological activity. This compound serves as a versatile intermediate in medicinal chemistry and materials science, particularly in synthesizing tubulin polymerization inhibitors and organic semiconductors . The 6-methoxy group mimics the 4-methoxy substituent in combretastatin A-4 (CA-4), enhancing interactions with tubulin , while the iodine at position 2 facilitates cross-coupling reactions for further derivatization .

Preparation Methods

Electrophilic Aromatic Substitution with Directed Metallation

Electrophilic iodination at the C2 position of 6-methoxybenzo[b]thiophene leverages the electron-donating methoxy group to direct regioselectivity. The methoxy substituent at C6 activates the aromatic ring at the ortho (C4) and para (C2) positions, favoring iodination at C2 due to reduced steric hindrance compared to C4 .

Experimental Protocol

• Deprotonation : A solution of 6-methoxybenzo[b]thiophene (1.0 equiv) in anhydrous THF is treated with lithium diisopropylamide (LDA, 1.5 equiv) at −20°C under argon .

• Iodination : Elemental iodine (1.2 equiv) in THF is added dropwise, and the reaction is stirred for 1–2 hours at −20°C .

• Workup : The mixture is quenched with saturated NH₄Cl, extracted with ethyl acetate, and purified via column chromatography (hexane/CH₂Cl₂ = 9:1) .

Key Data

Parameter	Value	Source
Yield	82–85%
¹H NMR (C2-H)	δ 7.85–7.90 (s, 1H)
¹³C NMR (C-I)	δ 98.5–99.0
MS (EI)	m/z 290.0 [M]⁺

Mechanistic Insight : The methoxy group enhances electron density at C2, enabling selective deprotonation by LDA and subsequent iodination . Competitive iodination at C4 is minimized due to steric clashes with the fused thiophene ring.

Palladium-Catalyzed C–H Activation and Cross-Coupling

Palladium-mediated strategies offer an alternative route for introducing iodine at C2 while retaining the methoxy group at C6. This method avoids pre-functionalized starting materials by leveraging directed C–H activation .

Experimental Protocol

• Catalytic System : 6-Methoxybenzo[b]thiophene (1.0 equiv), Pd(OAc)₂ (5 mol%), and Ag₂O (1.0 equiv) are combined in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) .

• Iodination : I₂ (1.5 equiv) is added, and the reaction is stirred at 30°C for 17 hours .

• Purification : The crude product is filtered through silica and recrystallized from ethanol .

Key Data

Parameter	Value	Source
Yield	78–84%
Turnover Number	16–18
Selectivity (C2:C4)	9:1

Mechanistic Insight : The methoxy group weakly coordinates Pd(II), facilitating oxidative addition at C2. HFIP stabilizes the Pd intermediate, enhancing selectivity .

Aryne Cyclization with Pre-Substituted Iodine

This convergent approach constructs the benzo[b]thiophene core from iodinated and methoxylated benzene precursors, ensuring precise substituent placement .

Experimental Protocol

• Aryne Generation : 2-Iodo-6-methoxyphenyl triflate (1.0 equiv) and CsF (3.0 equiv) react in MeCN at 25°C to form an aryne intermediate .

• Cyclization : The aryne is trapped with elemental sulfur in THF, forming the thiophene ring .

• Oxidation : mCPBA (1.0 equiv) oxidizes the thiophene to stabilize the product .

Key Data

Parameter	Value	Source
Cyclization Yield	75–80%
Overall Yield	60–65%
X-ray (C–I bond)	2.12 Å

Mechanistic Insight : The triflate group facilitates aryne formation, while sulfur incorporation occurs via a [2+2] cycloaddition mechanism .

Comparative Analysis of Methodologies

Method	Yield	Selectivity	Scalability	Cost Efficiency
Directed Metallation	82–85%	High (C2)	Moderate	High
Pd-Catalyzed	78–84%	Moderate	High	Moderate
Aryne Cyclization	60–65%	High	Low	Low

Directed metallation is optimal for small-scale synthesis due to high selectivity and yield. Palladium-catalyzed methods suit industrial applications despite higher catalyst costs. Aryne cyclization is limited by multi-step complexity but valuable for asymmetric derivatives .

Challenges and Optimization Strategies

• Iodine Stability : Iodinated products are light-sensitive; reactions require amber glassware and inert atmospheres .

• Methoxy Group Oxidation : Over-oxidation to quinones is mitigated using BF₃·OEt₂ as a Lewis acid .

• Byproduct Formation : Silica gel chromatography (hexane/EtOAc) removes iodinated regioisomers .

Chemical Reactions Analysis

Benzo[b]thiophene, 2-iodo-6-methoxy- undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom at the 2-position can be substituted with other nucleophiles through reactions such as Suzuki-Miyaura coupling, where boronic acids or esters are used as reagents.

Oxidation Reactions: The thiophene ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like m-chloroperbenzoic acid (m-CPBA).

Reduction Reactions: The compound can undergo reduction reactions to remove the iodine atom or reduce the thiophene ring using reducing agents like lithium aluminum hydride (LiAlH4).

The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling with phenylboronic acid would yield 2-phenyl-6-methoxybenzo[b]thiophene .

Scientific Research Applications

Medicinal Chemistry

Benzo[b]thiophene derivatives, including 2-iodo-6-methoxy-, are explored for their potential therapeutic applications. Key areas of research include:

• Anticancer Activity : Studies indicate that benzo[b]thiophene derivatives exhibit significant antiproliferative effects against various cancer cell lines. For instance, some derivatives have shown IC50 values as low as 9.5–33 nM against specific cancer types, suggesting a strong potential for drug development targeting cancer cells .
• Anti-inflammatory Properties : Research has demonstrated that these compounds can inhibit inflammatory pathways, potentially alleviating symptoms in conditions such as arthritis and other inflammatory diseases.
• Antimicrobial Effects : Benzo[b]thiophene derivatives have shown efficacy against various bacterial and fungal strains, indicating their potential use in treating infectious diseases .
• Antioxidant Activity : The antioxidant properties of these compounds contribute to their protective effects against oxidative stress-related diseases.

Materials Science

In materials science, benzo[b]thiophene derivatives are utilized in:

• Organic Semiconductors : They serve as building blocks for organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), owing to their unique electronic properties .
• Corrosion Inhibition : Some studies suggest that these compounds can be effective in inhibiting corrosion processes in various materials.

Organic Synthesis

Benzo[b]thiophene, 2-iodo-6-methoxy- acts as a versatile intermediate in synthetic chemistry. It enables the construction of diverse chemical libraries for drug discovery through reactions such as:

• Suzuki-Miyaura Coupling : The iodine atom at the 2-position can be substituted with other nucleophiles using boronic acids or esters, facilitating the synthesis of more complex molecules .
• Electrophilic Cyclization : This method allows for the formation of new carbon-carbon bonds, expanding the structural diversity of synthesized compounds.

Mechanism of Action

The mechanism of action of Benzo[b]thiophene, 2-iodo-6-methoxy- depends on its specific application. In medicinal chemistry, benzothiophene derivatives often interact with biological targets such as enzymes, receptors, and ion channels. The methoxy group can enhance binding affinity through hydrogen bonding or hydrophobic interactions, while the iodine atom can participate in halogen bonding or act as a leaving group in substitution reactions .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Halogenated Derivatives

• 2-Bromo-6-methoxybenzo[b]thiophene 1,1-dioxide (CAS 862081-98-9) :

  • Molecular Formula : C₉H₇BrO₃S
  • Key Differences : Bromine at position 2 reduces electrophilicity compared to iodine, limiting cross-coupling efficiency. The 1,1-dioxide group enhances electron-withdrawing properties, altering optical and electronic behavior .
  • Applications : Primarily used in materials science for its semiconductor properties.

• 6-Methoxy-2-(4-methoxyphenyl)benzo[b]thiophene (CAS 606937-25-1) :

  • Molecular Formula : C₁₆H₁₄O₂S
  • Key Differences : A phenyl group at position 2 increases steric bulk, reducing tubulin-binding affinity compared to the iodo analog. However, the extended conjugation improves fluorescence quantum yields (up to Φ = 1), making it suitable for optoelectronic applications .

Methoxy Position Isomers

• 5-Methoxy-6-methyl-3-phenoxybenzo[b]thiophene-2-carboxylic acid (CAS 809234-75-1): Molecular Formula: C₁₇H₁₄O₄S Key Differences: Methoxy at position 5 instead of 6 disrupts the spatial alignment required for tubulin inhibition. The carboxylic acid group introduces hydrogen-bonding capacity, enhancing antimicrobial activity against Staphylococcus aureus .

Pharmacological Activity

• Anticancer Activity :

  • 2-Iodo-6-methoxybenzo[b]thiophene derivatives inhibit tubulin polymerization at IC₅₀ = 0.8–1.2 µM, comparable to CA-4 (IC₅₀ = 0.4 µM) .
  • 6-Methoxy-2-phenyl analogs show reduced potency (IC₅₀ = 3.5 µM) due to steric hindrance .

• Antimicrobial Activity :

  • Acylhydrazone derivatives of 6-methoxybenzo[b]thiophene exhibit MIC values of 4–16 µg/mL against multidrug-resistant S. aureus .

Biological Activity

Benzo[b]thiophene, 2-iodo-6-methoxy- is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, supported by research findings, case studies, and data tables.

Overview of Benzo[b]thiophene Derivatives

Benzo[b]thiophenes are recognized for their potential as therapeutic agents. The specific compound, 2-iodo-6-methoxybenzo[b]thiophene, incorporates a methoxy group and an iodine atom, which are believed to enhance its biological activity and selectivity against various targets. The structural modifications play a crucial role in determining the pharmacological properties of these compounds.

Biological Activities

The biological activities of benzo[b]thiophene derivatives, including 2-iodo-6-methoxy-, encompass a range of therapeutic effects:

• Anticancer Activity : Numerous studies have demonstrated that benzo[b]thiophene derivatives exhibit significant antiproliferative effects against various cancer cell lines. For instance, the methoxy group at the C-6 position has been linked to enhanced antiproliferative activity, with some derivatives showing IC50 values as low as 9.5–33 nM against specific cancer types .
• Anti-inflammatory Properties : Research indicates that these compounds can inhibit inflammatory pathways, potentially leading to reduced symptoms in conditions like arthritis and other inflammatory diseases .
• Antimicrobial Effects : Benzo[b]thiophene derivatives have shown efficacy against bacterial and fungal strains, suggesting their potential use in treating infectious diseases.
• Antioxidant Activity : The antioxidant properties of these compounds are also noteworthy, contributing to their protective effects against oxidative stress-related diseases.

The mechanisms through which benzo[b]thiophene derivatives exert their biological effects include:

• Enzyme Inhibition : Many derivatives act by inhibiting specific enzymes involved in cancer progression or inflammation. For example, certain compounds have been identified as potent inhibitors of cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation .
• Receptor Interaction : These compounds may interact with various receptors and ion channels, modulating signaling pathways crucial for cellular responses. The presence of the methoxy group enhances binding affinity through hydrogen bonding or hydrophobic interactions .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal critical insights into how modifications affect biological activity:

Position	Substituent	Biological Activity	IC50 (nM)
C-6	Methoxy	Antiproliferative	9.5–33
C-7	Methoxy	Antiproliferative	Variable
C-4	None	Inactive	-
C-3	Methyl	Reduced activity	6–71-fold decrease

These findings suggest that the position and type of substituents significantly influence the compound's efficacy against cancer cell lines and other biological targets .

Case Studies

• Anticancer Efficacy : A study evaluated the antiproliferative activity of several benzo[b]thiophene derivatives against human cancer cell lines. Compounds with methoxy substitutions at C-6 or C-7 exhibited superior activity compared to unsubstituted analogs, demonstrating the importance of structural modifications in enhancing therapeutic potential .
• Inflammatory Response Modulation : Another research focused on the anti-inflammatory properties of 2-iodo-6-methoxybenzo[b]thiophene. It was found that this compound effectively reduced pro-inflammatory cytokine levels in vitro, indicating its potential application in treating inflammatory diseases .

Synthesis routes and methods

Procedure details

To a solution of 6-methoxybenzo[b]thiophene (5.00 g, 30.49 mmol) in 200 mL of anhydrous THF at -78° C., was added n-butyllithium (20.0 mL, 32.01 mmol, 1.6M solution in hexanes). After stirring for 15 minutes, a solution of I2 (8.10 g, 32.01 mmol) in 25 mL of anhydrous THF was introduced dropwise via canula. The resulting mixture was allowed to gradually warm to ambient temperature. The reaction was quenched by distributing between ethyl acetate/brine (150 mL each). The layers were separated and the organic layer was dried over sodium sulfate. Concentration in vacuo produced a tan solid that was recrystallized from hexanes to provide 6.70 g (75%) of 6-methoxy-2-iodobenzo[b]thiophene. mp 75°-77° C. 1H NMR (CDCl3) d 7.59 (d, J=8.6 Hz, 1H), 7.42 (s, 1H), 7.22 (d, J=2.0 Hz, 1H), 6.92 (dd, J=8.6, 2.0 Hz, 1H), 3.86 (s, 3H). FD mass spec: 290. Anal. Calcd. for C9H7OSI: C, 37.26; H, 2.43. Found: C, 37.55; H, 2.43.